(1R,2R)-2-hydroxycyclohexane-1-carboxylic acid
Overview
Description
(1R,2R)-2-hydroxycyclohexane-1-carboxylic acid, also known as (1R,2R)-2-hydroxycyclohexanecarboxylic acid or (1R,2R)-2-cyclohexanecarboxylic acid, is an organic compound belonging to the cyclohexane carboxylic acid family. It is a chiral molecule, meaning it has two mirror-image forms that are non-superimposable. This compound has been studied for its potential applications in biochemistry and physiology, and has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (1R,2R)-2-hydroxycyclohexane-1-carboxylic acid is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the detoxification of xenobiotics in the body. It is also believed to act as an inhibitor of enzymes involved in the breakdown of the neurotransmitter acetylcholine. In addition, it is believed to act as an inhibitor of enzymes involved in the production of prostaglandins.
Biochemical and Physiological Effects
(1R,2R)-2-hydroxycyclohexane-1-carboxylic acid has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme glutathione S-transferase, which is involved in the detoxification of xenobiotics in the body. It has also been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, it has been found to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. These findings suggest that (1R,2R)-2-hydroxycyclohexane-1-carboxylic acid may have potential applications in the treatment of diseases such as cancer, inflammation, and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using (1R,2R)-2-hydroxycyclohexane-1-carboxylic acid in laboratory experiments include its high purity and low cost. It is also relatively easy to synthesize and is stable under a variety of conditions. The main limitation of using this compound in laboratory experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
Future research on (1R,2R)-2-hydroxycyclohexane-1-carboxylic acid could focus on further elucidating its mechanism of action and exploring its potential applications in the treatment of diseases such as cancer, inflammation, and Alzheimer's disease. Other potential future research directions include studying the effects of this compound on other enzymes involved in the detoxification of xenobiotics in the body, as well as its effects on other physiological processes. Additionally, further research could be done to explore the potential of this compound as a drug delivery system or as an antioxidant.
Synthesis Methods
(1R,2R)-2-hydroxycyclohexane-1-carboxylic acid can be synthesized in a variety of ways. One method involves the reaction of cyclohexanecarboxaldehyde with hydrochloric acid in the presence of a catalyst. This reaction yields the desired compound in high yields. Another method involves the reaction of cyclohexanecarboxaldehyde with sodium hydroxide in the presence of a catalyst. This reaction yields the desired compound in moderate yields. Both methods require careful control of the reaction conditions in order to maximize the yield of the desired product.
Scientific Research Applications
(1R,2R)-2-hydroxycyclohexane-1-carboxylic acid has been studied for its potential applications in biochemistry and physiology. It has been found to have an inhibitory effect on the enzyme glutathione S-transferase, which is involved in the detoxification of xenobiotics in the body. It has also been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, it has been found to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. These findings suggest that (1R,2R)-2-hydroxycyclohexane-1-carboxylic acid may have potential applications in the treatment of diseases such as cancer, inflammation, and Alzheimer's disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,2R)-2-hydroxycyclohexane-1-carboxylic acid involves the oxidation of a cyclohexene derivative to form the corresponding carboxylic acid.", "Starting Materials": [ "Cyclohexene", "KMnO4", "H2SO4", "H2O" ], "Reaction": [ "Cyclohexene is reacted with KMnO4 in the presence of H2SO4 and H2O to form (1R,2R)-cyclohexane-1,2-diol.", "The diol is then oxidized using a mild oxidizing agent such as PCC or Swern reagent to form (1R,2R)-2-hydroxycyclohexanone.", "Finally, the ketone is treated with NaOH to hydrolyze the carbonyl group and form (1R,2R)-2-hydroxycyclohexane-1-carboxylic acid." ] } | |
CAS RN |
1654-67-7 |
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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